(E)-5-(4-(4-fluorobenzoyl)piperazin-1-yl)-2-(3-methoxystyryl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(4-fluorobenzoyl)piperazin-1-yl]-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H21FN4O3/c1-31-20-4-2-3-17(15-20)5-10-22-27-21(16-26)24(32-22)29-13-11-28(12-14-29)23(30)18-6-8-19(25)9-7-18/h2-10,15H,11-14H2,1H3/b10-5+
• InChI Key: VOAOOJDXEHXUDD-BJMVGYQFSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=CC2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)F)C#N
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C/C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)F)C#N
• Molecular Formula: C24H21FN4O3
• Molecular Weight: 432.4 g/mol
• CAS No.: 941266-77-9

Description

(E)-5-(4-(4-fluorobenzoyl)piperazin-1-yl)-2-(3-methoxystyryl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C24H21FN4O3 and its molecular weight is 432.455. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Several studies have synthesized and evaluated the biological activities of compounds containing piperazine and related heterocyclic moieties. For instance, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial activities, finding that some exhibited good to moderate activities against test microorganisms (Bektaş et al., 2007). Similarly, Başoğlu et al. (2013) reported on the synthesis of ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates and their derivatives, highlighting their good to moderate antimicrobial activities against several microorganisms (Başoğlu et al., 2013).

Synthesis and Characterization

The synthesis and structural characterization of these compounds are crucial for understanding their potential applications. Faizi et al. (2016) described the crystal structure of a related compound, providing insights into its molecular conformation, which is essential for its biological activity (Faizi et al., 2016).

Potential for Imaging Applications

The development of imaging agents for diseases such as cancer and neurological disorders is a significant area of research. For example, Gao et al. (2012) and Lu et al. (2005) explored the synthesis of carbon-11 labeled compounds for potential PET imaging applications, indicating the versatility of these compounds in diagnostic imaging (Gao et al., 2012), (Lu et al., 2005).